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Compound of Interest

Compound Name: 2-Iodopentane

Cat. No.: B127505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
iodopentane (CAS No. 637-97-8), a versatile secondary alkyl iodide crucial for various

applications in organic synthesis, including pharmaceutical and agrochemical research.[1] The

document details current suppliers, product specifications, and pricing, alongside

representative experimental protocols for its use in key synthetic transformations.

Commercial Suppliers and Product Specifications
2-Iodopentane is readily available from a range of chemical suppliers, catering to needs from

small-scale research to bulk quantities. Purity levels typically range from 95% to over 98%. The

following table summarizes the offerings from several prominent suppliers.
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Supplier Purity
Available
Quantities

Price (USD) Notes

Biosynth[2] --- 100 mg, 1 g

$389.00 (100

mg), $1,239.00

(1 g)

Lead time of 3-4

weeks.

LookChem[3] 95% - 98% 5 mg - 100 g

Varies by

supplier. e.g.,

AHH: $710.00

(100g, 98%);

American

Custom

Chemicals:

$496.54 (5mg,

95%); TRC:

$185.00 (500mg)

Marketplace with

multiple

distributors.

Santa Cruz

Biotechnology[4]
--- --- ---

For research use

only.

Benchchem[5] --- --- ---

Notes its use as

a substrate for

studying

nucleophilic

substitution.

MOLBASE[6] 96% - ≥98% 1 g - 1 ton ---

Lists multiple

suppliers,

primarily based

in China.

CymitQuimica[1]

[7]
Min. 95% --- ---

Provides general

chemical and

safety

information.

Career Henan

Chemical Co.[6]
98% 2 g ---

Listed on

MOLBASE.
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Chengdu

SinoStandards

Bio-Tech Co.,Ltd.

[6]

98% 1 g ---
Listed on

MOLBASE.

Tetrahedron

Scientific Inc.[6]
96% 25 kg, 1 ton ---

Listed on

MOLBASE.

Disclaimer: Prices and availability are subject to change. Please consult the supplier's website

for the most current information.

Key Synthetic Applications and Experimental
Protocols
As a secondary alkyl iodide, 2-iodopentane is a valuable reagent in synthetic organic

chemistry. The carbon-iodine bond is the weakest among the carbon-halogen bonds, making

the iodine atom an excellent leaving group in nucleophilic substitution and elimination

reactions.[5] It serves as a key intermediate for introducing the pentan-2-yl group into

molecules and for stereochemical studies.[5]

Nucleophilic Substitution (SN2) Reactions
2-Iodopentane is an excellent substrate for SN2 reactions, where a nucleophile attacks the

carbon atom bearing the iodine, leading to inversion of stereochemistry. A common application

is the synthesis of other 2-substituted pentane derivatives.

Representative Protocol: Synthesis of an Azide via SN2 Reaction

This protocol is a generalized procedure based on microwave-assisted synthesis of alkyl

azides.[8]

Materials:

2-Iodopentane

Sodium azide (NaN₃)
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Water (as solvent)

Microwave reactor

Round-bottom flask

Magnetic stirrer

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Procedure:

In a microwave-safe reaction vessel, combine 2-iodopentane (1.0 eq.), sodium azide (1.2-

1.5 eq.), and water.

Seal the vessel and place it in the microwave reactor.

Irradiate the mixture at a set temperature (e.g., 100-150 °C) for a specified time (e.g., 10-30

minutes), with stirring.

After the reaction is complete, cool the vessel to room temperature.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with water and brine.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator to yield the crude 2-azidopentane.

Purify the product as necessary, typically by column chromatography.

Grignard Reagent Formation
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2-Iodopentane can be used to prepare the corresponding Grignard reagent, pentan-2-

ylmagnesium iodide. This organometallic reagent is a powerful nucleophile and strong base,

widely used for forming new carbon-carbon bonds.

Representative Protocol: Formation of Pentan-2-ylmagnesium Iodide

This protocol is a generalized procedure for Grignard reagent formation.[4][9][10]

Materials:

2-Iodopentane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (for activation)

Three-neck round-bottom flask, flame-dried

Reflux condenser with a drying tube

Addition funnel

Magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Set up the flame-dried glassware under an inert atmosphere. Place magnesium turnings

(1.2-1.5 eq.) in the flask.

Add a small crystal of iodine to activate the magnesium surface.

In the addition funnel, prepare a solution of 2-iodopentane (1.0 eq.) in the anhydrous

solvent.
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Add a small portion of the 2-iodopentane solution to the magnesium turnings. The reaction

may need gentle warming to initiate, which is often indicated by bubbling and the

disappearance of the iodine color.

Once the reaction has started, add the remaining 2-iodopentane solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture (with gentle heating if necessary)

until the magnesium is consumed.

The resulting grey/brown solution is the Grignard reagent, which should be used immediately

in the subsequent reaction step.

Visualization of Synthetic Pathways
The following diagram illustrates the central role of 2-iodopentane as a precursor in common

synthetic transformations.
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Caption: Key synthetic pathways involving 2-Iodopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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